N-[4-({4-[5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl]piperidin-1-yl}sulfonyl)phenyl]acetamide

• IUPAC Name: 6-(3,4-dimethylphenyl)-2-[2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl]-[1,2,4]triazolo[4,3-b]pyridazin-3-one
• InChI: InChI=1S/C25H25FN6O2/c1-17-3-4-19(15-18(17)2)22-9-10-23-28-31(25(34)32(23)27-22)16-24(33)30-13-11-29(12-14-30)21-7-5-20(26)6-8-21/h3-10,15H,11-14,16H2,1-2H3
• InChI Key: IRIPMSCKDBOYKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN3C(=NN(C3=O)CC(=O)N4CCN(CC4)C5=CC=C(C=C5)F)C=C2)C
• Molecular Formula: C25H25FN6O2
• Molecular Weight: 460.5 g/mol

Description

Molecular Structure Analysis

This involves determining the structure of the compound using various spectroscopic methods, such as NMR, IR, and mass spectrometry.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the conditions of the reaction, the products formed, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This involves determining properties such as melting point, boiling point, solubility, and stability. It also includes studying the compound’s reactivity.

Mechanism of Action

If the compound is a drug, this involves studying how it interacts with the body to produce its effects.

Safety and Hazards

This involves studying the toxicity of the compound and any risks associated with its use or handling.

Future Directions

This involves discussing potential future research directions, such as new synthetic methods, potential applications, or further studies on the compound’s properties or effects.